Disodium;[oxido(oxoboranyloxy)boranyl]oxy-oxoboranyloxyborinate

• CAS No.: 1330-43-4
• Product Name: Disodium;[oxido(oxoboranyloxy)boranyl]oxy-oxoboranyloxyborinate
• Molecular Formula: Na2B4O7; Na2B4O7·10H2O; B4O7Na2. 10H2O; Na2B4O7; Na2*2B2O3; B4Na2O7
• Molecular Weight: 201.2 g/mol
• IUPAC Name: disodium;3,7-dioxido-2,4,6,8,9-pentaoxa-1,3,5,7-tetraborabicyclo[3.3.1]nonane
• Standard InChI: InChI=1S/B4O7.2Na/c5-1-7-3-9-2(6)10-4(8-1)11-3;;/q-2;2*+1
• Standard InChIKey: UQGFMSUEHSUPRD-UHFFFAOYSA-N
• SMILES: B1(OB2OB(OB(O1)O2)[O-])[O-].[Na+].[Na+]
• Canonical SMILES: B1(OB2OB(OB(O1)O2)[O-])[O-].[Na+].[Na+]
• Boiling Point: 1,575 °C (decomposes); 2867°F (decomposes); 2867°F (Decomposes)
• Colorform: Colorless glassy solid; hygroscopic; Light grey, vitreous granules; White to gray powder; becomes opaque on exposure to ai
• Density: 2.367; Relative density (water = 1): 1.7; Relative density (water = 1): 2.4; 2.37
• Melting Point: Between 171 °C and 175 °C with decomposition; 743 °C; 742 °C; 1366°F
• Physical Description: DryPowder; DryPowder, PelletsLargeCrystals; Liquid; OtherSolid; Powder or glass-like plates becoming opaque on exposure to air; slowly soluble in water; WHITE CRYSTALS OR CRYSTALLINE POWDER.; COLOURLESS-TO-WHITE HYGROSCOPIC CRYSTALS OR POWDER. TURNS OPAQUE ON EXPOSURE TO AIR.; White to gray, odorless powder.; White to gray, odorless powder. [herbicide] [Note: Becomes opaque on exposure to air.]
• Related CAS: 63989-70-8 (di-hydrochloride heptahydrate)
• Shelf Life: .../Becomes/ opaque on exposure to air. /Anhydrous/; Forms partial hydrate in damp air.
• Solubility: Water solubility: 3.1% at 25 °C; 2.5% at 20 °C; Solubility at 25 °C: 16.7% in methanol; 30% in ethylene glycol; 40.6 g/L in formamide; Solubility in water, g/100ml at 20 °C: 5.1; Solubility in water, g/100ml at 20 °C: 2.56; 4%
• Synonyms: Boron Sodium Oxide; Boric Acid Disodium Salt; Anhydrous Borax; Borax Glass; Disodium Tetraborate; FR 28; FR 28 (borate); Fireless B; Fireless B Liquid; Fused Borax; Granubor; Rasorite 65; Sodium Biborate; Sodium Borate; Sodium Boron Oxide (Na2B4O7)
• Vapor Pressure: Negligible at 20 °C; 0 mmHg (approx)
• PubChem Compound: 10219853
• Last Modified: Nov 11 2021